Journal Name:Nanocomposites
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Process parameters of microwave heating-assisted vacuum evaporation of tomato juice: quality, energy consumption, exergy performance, and kinetic processing
Nanocomposites ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1080/08327823.2023.2235551
AbstractIncreasing heating performance and preservation of product quality are critical factors in the food industry. Although microwave-vacuum heating is applied in many food processes, there are many unanswered questions about its effects on sensitive foods. In this study, the tomato juice was concentrated in microwave-vacuum heating system and results compared with conventional and conventional-vacuum heating methods. The effect of pressure and microwave power was investigated on quality parameters, energy consumption, exergy performance, and processing kinetics of tomato juice concentration. The processing time in the microwave-vacuum method was 2.3 to 6.3-fold lower than conventional and conventional-vacuum methods. The exergy performance was obtained in the range of 7.16–13.29% for microwave-vacuum heating and 2.04–2.99% for conventional methods. Microwave vacuum heating could reduce energy consumption by 30–71%, compared with conventional-vacuum methods. The minimum decline in ascorbic acid and total phenol content of tomato juice concentrate was observed for microwave-vacuum evaporation. Microwave-vacuum heating was an excellent concentration technique that provided tomato paste with improved nutritional quality, increasing exergy efficiency, reducing processing time and energy consumption compared to conventional and conventional vacuum processes.
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Dielectric properties and electromagnetic wave absorbing performance of granular polysilicon during 2450 MHz microwave smelting
Nanocomposites ( IF 0 ) Pub Date: 2021-01-27 , DOI: 10.1080/08327823.2021.1877242
AbstractThe dielectric properties and electromagnetic wave absorbing performance of granular polysilicon have important influences on microwave smelting efficiency. In this study, the dielectric parameters (dielectric constant, dielectric loss factor and loss tangent) of granular polysilicon were measured from room temperature (25 °C) to 800 °C at 2450 MHz by using the cylindrical cavity perturbation method, and the reflection loss of granular polysilicon was calculated according to the theory of electromagnetic wave transmission line, and then the effects of temperature on microwave absorbing performance was analyzed. The results indicated that the dielectric constant and dielectric factor loss of granular polysilicon change little before 300 °C, but when the temperature is higher than 300 °C, the dielectric constant and dielectric loss factor increase gradually. The microwave absorbing performance of granular polysilicon fluctuates with the increase of granules thickness, there are multiple absorption peaks, and the position and intensity of absorption peaks change with the increasing temperature. This study provides theoretical guidance for the optimization of smelting process parameters of granular polysilicon and the design of microwave smelting equipment.
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Computational characterization of millimetre-wave heat exchangers with an AlN:Mo susceptor of multiple cylindrical elements
Nanocomposites ( IF 0 ) Pub Date: 2022-01-24 , DOI: 10.1080/08327823.2022.2029120
AbstractA concept for a millimetre-wave (MMW) heat exchanger (HX) featuring AlN:Mo ceramic composite structures as electromagnetic absorbing elements (susceptors) has been recently introduced as a receiving device in power beaming applications. Earlier computational studies of electromagnetic and thermal processes have shown reasonable energy efficiency and exceptional uniformity of MMW-induced temperature fields in a single cubic susceptor with concentration of Mo doping on the level of 3–4% by volume. As part of ongoing research, a MMW HX comprised of an array of cylindrical susceptors is proposed to potentially enable increased robustness against thermal stress and reduced manufacturing cost. In this paper, we computationally study the effects driven by such a change and demonstrate feasibility of the designs based on multiple cylinders. We present the output of electromagnetic and coupled electromagnetic-thermal simulations of a prospective physical prototype of a HX with five cylinders on a square metal base plate. Three alternative layouts with four, nine, and sixteen cylindrical elements that are suggested by the highest density packing of equal circles in a square are also analyzed. It is shown that, in comparison with the previously studied case of a single cubic susceptor, energy efficiency of all systems with Mo = 3–4% is down from 50–55% to 35–45%. While temperature distribution within each individual cylinder remains highly uniform, maximum temperatures of different cylinders may be different by up to 30–40 °C; when the angle of incidence deviates from normal, this difference further increases: e.g. when the angle is 10°, in the sixteen-cylinder system, it may reach 120–130 °C.
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Microwave heat treatment on kyanite for mullite formation and the preparation of zirconia toughened mullite
Nanocomposites ( IF 0 ) Pub Date: 2022-01-20 , DOI: 10.1080/08327823.2022.2029119
AbstractThis article deals with the investigations on mullite ceramics formation from Kyanite sample- an alumino-silicate mineral with microwave heating. In the present investigation kyanite was heated in microwave sintering furnace with calcined alumina, silicon carbide, zirconium dioxide and binder for mullite formation as well as for the preparation of zirconia toughened mullite product. The results of these studies reveal that how a small amount of zirconium dioxide helps in toughening the mullite formation for refractory and ceramics applications. The results shows that microwave heating method is one of the most novel and eco-friendly process for such toughened mullite formation, well within very short period of time. The observations with mullite formation and zirconia toughened mullite formation were observed with the structural data using X-ray diffraction data, field effect scanning electron microscope and energy dispersive spectroscopy. Future studies are still in process.
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Study of the high heating efficiency and uniformity by multi-port sweep frequency microwave irradiations
Nanocomposites ( IF 0 ) Pub Date: 2021-10-21 , DOI: 10.1080/08327823.2021.1993044
AbstractAs a clean energy, microwaves have been widely used in thermal engineering. However, in the traditional microwave heating process, it is difficult to obtain high heating efficiency and uniformity. In this paper, a novel multi-port sweep frequency heating method is proposed to solve this problem. Multi-physics modelling and experiment are carried out to study the mechanism, efficiency, and uniformity of multi-port sweep frequency heating. The simulation and experimental results agree well, which demonstrates the proposed method can make heating more efficient and uniform. In addition, important factors affecting the heating efficiency and uniformity are also discussed, including the multi-port and frequency sweep effects, the polarization direction of the electromagnetic waves, and the bandwidth of the sweep frequency. This study can help us make better use of microwave energy.
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Effect of seasonal variation in dielectric properties of groundwater from Vadodara region
Nanocomposites ( IF 0 ) Pub Date: 2023-07-15 , DOI: 10.1080/08327823.2023.2235552
AbstractGroundwater samples were collected during different months from the same site from Vadodara district of Gujarat state. The complex permittivity of the water samples were precisely determined over the frequency span 20 Hz to 2 MHz. Complex permittivity spectral data were converted into complex impedance formalism. Obtained results were analysed to get information of seasonal variation in groundwater quality. Dielectric constant for all samples is found to decrease linearly and rapidly with increase in frequency up to about 4 kHz, after which it decreases slowly and achieves static value approximately 78, near 2 MHz for all water samples. Dielectric loss for the water sample collected in monsoon season (August) is the highest, which shows the presence of ions dissolved from the soil in rain water. DC resistance values, determined from the complex impedance plane plot (Z′’ vs. Z″), suggested an increase in the conductivity of the water samples collected near the end of monsoon season, due to the dissolved minerals and salts from soil. The calculated values of ε′’/ε′’DW and ε″/ε″DW ratio for the water sample of August’18 show a relatively large increase during the post-monsoon month of August’18, above 2 kHz, as compared to other months.
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Microwave-heated high-silica glass cloth reinforced polyimide-based metamaterial absorber for aircraft deicing
Nanocomposites ( IF 0 ) Pub Date: 2021-04-28 , DOI: 10.1080/08327823.2021.1916679
AbstractThis study discusses development of a microwave-heated thin-panel metamaterial absorber (MA) for application in aircraft deicing. The base of the MA was selected to be high-silica glass cloth reinforced polyimide (GCRP), manufactured through the autoclave process. The material’s surfaces were sprayed with metal powder as per the absorber design. In simulation with an optimized parameter set, the MA had a minimum reflectivity of −35 dB at 2.45 GHz. Two rounds of microwave heating experiments were conducted, studying different MA designs. In the first round of experiments, conducted in a stainless-steel mesh chamber, the minimum reflectivity of the first six samples tested, observed at 2.45 GHz, was approximately −5 dB. The accompanying thermal images indicate that the MA is heated periodically, according to the spatial distribution of the electromagnetic field, with an overall heating rate of approximately 0.001 °C/s/W. Clearer thermal images were obtained in the second round of experiments, conducted in a microwave anechoic chamber, where a heating rate of 0.01 °C/s/W was observed near the new MA’s resonant frequency of 2.28 GHz. At this frequency, the MA’s reflectivity was −7.63 dB. These results indicate that the developed MA has potential for application in aircraft deicing.
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Use of dielectric properties measurements at microwave frequencies for real-time monitoring of water activity in almonds
Nanocomposites ( IF 0 ) Pub Date: 2022-11-08 , DOI: 10.1080/08327823.2022.2142755
AbstractA dielectric-based method for real-time tracking of changes in water activity in almond kernels is proposed. The method is based on measurement of the dielectric properties at a single microwave frequency. Samples of almond kernels (Butte/Padre and Nonpareil) were placed in a chamber with high humidity and their dielectric properties were measured at 10 GHz and room temperature (22 °C) every few hours. The dielectric properties increased linearly with time and exponentially with water activity. A three-parameter exponential growth equation provided relationships correlating the dielectric constant (ε’), the dielectric loss factor, (ε”), and the loss tangent (ε”/ε’) with water activity with high coefficients of determination (r2). From these equations, water activity calibration equations were obtained. Performance of these equations in predicting water activity under dynamic situations were assessed by calculating the standard error of calibration (SEC). Values of SEC ranged from 0.01 to 0.05.
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Study on microwave-assisted grinding and liberation characteristics for Ludwigite
Nanocomposites ( IF 0 ) Pub Date: 2021-02-08 , DOI: 10.1080/08327823.2021.1877245
AbstractTo effectively separate the valuable minerals in ludwigite, this study investigated the grinding fineness behaviour and liberation characteristics. The results indicated that the particle yield of −75 μm with a microwave power of 4 kW for 40 s was increased by 18.22% in comparison to that of raw ore. The D(50) and D(90) raw-ore grinding products reached 53.52 and 215.16 μm, both of which were larger than microwave-treated samples. The particle-size distribution of the grinding products for treated ore was more uniform, and the amount of coarse and over-ground particles decreased significantly. The specific surface area, pore volume and pore diameter of the large particles were effectively increased after microwave heating, which improved the crushing and grinding characteristics of the grinding products by lowering the relevant mechanical properties. The monomer liberations of magnetite, ascharite and serpentine of microwave-treated ore samples were 55.33%, 35.48% and 74.98%, respectively, which represented an increase of 12.06%, 9.37% and 6.22% in comparison to untreated ore samples. The bonding characteristics among different minerals were altered through microwave treatment to weaken the bonding force and reduce the proportion of interlocked minerals, which allows these complex minerals to easily liberate after secondary grinding.
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An investigation on electromagnetic shielding effectiveness of metallic enclosure depending on aperture position
Nanocomposites ( IF 0 ) Pub Date: 2023-05-07 , DOI: 10.1080/08327823.2023.2209477
AbstractElectromagnetic compatibility (EMC) become one of the most important topics during electric vehicle design due to incorporating high voltage systems into conventional vehicle electronic architecture. Electromagnetic shielding enclosure is a conductive barrier utilized for protecting electronic circuits against external electromagnetic interference (EMI). Shielding effectiveness (SE) is a measure of shielding performance for the enclosures. Aperture of the enclosures attenuate SE by permitting EMI leakage to affect the electronic circuits. In this study, the effect of aperture position on SE is investigated while the dimensions of the enclosure remain fixed. It is obtained that SE varies depending on the aperture positions and it gets better while aperture is closer to the corners of the front panel. Then, the effects of different observation points, the dimensions of enclosure and aperture on SE are analysed while keeping the aperture position at the corner. It is obtained that SE gets better when the observation point is located far away from the aperture. Enlarging the enclosure dimensions makes SE better while increasing aperture dimensions attenuates SE. Finally, it is concluded that it is crucial to consider aperture position, observation point, the dimensions of enclosure and aperture to obtain better SE.
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